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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective structural comparison between Threose Nucleic Acid (TNA), a

promising synthetic genetic polymer, and its natural counterpart, Deoxyribonucleic Acid (DNA).

By presenting key structural parameters, fundamental chemical differences, and the

experimental protocols used for their determination, this document serves as a valuable

resource for researchers in nucleic acid chemistry, synthetic biology, and pharmacology.

Fundamental Backbone and Sugar Differences
The primary distinction between TNA and DNA lies in the sugar-phosphate backbone. TNA is

constructed from α-L-threofuranose sugars, which are four-carbon tetroses, linked by 2' to 3'

phosphodiester bonds. In contrast, DNA utilizes a five-carbon 2'-deoxyribose sugar linked by 3'

to 5' phosphodiester bonds. This results in a TNA backbone repeat unit that is one atom shorter

than that of DNA, leading to significant conformational rigidity and altered helical parameters.[1]

[2]
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NMR Experimental Workflow

Sample Preparation
(Oligonucleotide Synthesis,

Purification, Annealing)

Data Acquisition
(1D/2D NMR: COSY, TOCSY, NOESY)

Resonance Assignment
(Assigning signals to specific

nuclei in the sequence)

Derive Structural Restraints
(Distances from NOESY,

Torsion angles from J-coupling)

Structure Calculation
(Distance Geometry,
Simulated Annealing)

Structure Refinement & Validation
(Ensemble of structures evaluated

against experimental data)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12390846?utm_src=pdf-body-img
https://www.benchchem.com/product/b12390846?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. structbio.vanderbilt.edu [structbio.vanderbilt.edu]

2. Structural Insights into Conformational Differences between DNA/TNA and RNA/TNA
Chimeric Duplexes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to the Helical Structures of TNA
and DNA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12390846#structural-comparison-of-tna-and-dna-
helices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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